Cas no 18099-59-7 (1-(4-(Decyloxy)phenyl)ethanone)

• Product Name: 1-(4-(Decyloxy)phenyl)ethanone
• CAS No: 18099-59-7
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 122770
• PubChem ID: 578445
• Update Time: 2025-11-02

1-(4-(Decyloxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Decyloxy)phenyl)ethanone
• 1-(4-decoxyphenyl)ethanone
• 1-[4-(decyloxy)phenyl]ethanone
• Ethanone,1-[4-(decyloxy)phenyl]-
• 1-acetyl-4-decyloxybenzene
• 4'-decyloxyacetophenone
• methyl n-dicyloxy-4 phenyl cetone
• A812580
• AKOS009144233
• 1-[4-(decyloxy)phenyl]ethan-1-one
• DTXSID80342076
• 18099-59-7
• 4-decyloxyacetophenone
• Ethanone, 1-[4-(decyloxy)phenyl]-
• FT-0637650
• 1-(4-(Decyloxy)phenyl)ethan-1-one
• 4'-(decyloxy)acetophenone
• SCHEMBL4443299
• CS-0336748
• SR-01000641805-1
• 1-[4-(Decyloxy)phenyl]ethanone #
• A812643
• p-Decyloxyacetophenone
• CCG-52579
• Ethanone, 1-(4-decyloxyphenyl)-

• Inchi： 1S/C18H28O2/c1-3-4-5-6-7-8-9-10-15-20-18-13-11-17(12-14-18)16(2)19/h11-14H,3-10,15H2,1-2H3
• InChI Key： UVDHIFJLWNPHLV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 276.20900
• Monoisotopic Mass: 276.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9804 (rough estimate)
• Melting Point: 35-37 °C
• Boiling Point: 379.32°C (rough estimate)
• Refractive Index: 1.5510 (estimate)
• PSA: 26.30000
• LogP: 5.40870
• Solubility: Not available

1-(4-(Decyloxy)phenyl)ethanone Security Information

• Safety Instruction： 24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-(Decyloxy)phenyl)ethanone

1-(4-(Decyloxy)phenyl)ethanone (CAS No. 18099-59-7): A Comprehensive Guide to Properties and Applications

1-(4-(Decyloxy)phenyl)ethanone (CAS No. 18099-59-7) is an organic compound belonging to the class of aromatic ketones. This specialty chemical has gained significant attention in recent years due to its unique molecular structure and versatile applications. With the growing demand for fine chemicals in various industries, understanding this compound's properties and potential uses becomes increasingly important for researchers and manufacturers alike.

The molecular structure of 1-(4-(Decyloxy)phenyl)ethanone features a phenyl group substituted with a decyloxy chain at the para position and an acetyl group. This combination creates a molecule with interesting physicochemical properties, including moderate polarity and good solubility in many organic solvents. Recent studies in materials science have explored its potential as a building block for more complex molecules, particularly in the development of liquid crystals and organic semiconductors.

One of the most common questions researchers ask about CAS 18099-59-7 concerns its synthesis methods. The compound is typically prepared through the Friedel-Crafts acylation of 4-decyloxyphenol, followed by careful purification steps. The purity of 1-(4-(Decyloxy)phenyl)ethanone is crucial for its applications, with HPLC-grade material often required for advanced research purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its structure and purity.

In the field of organic electronics, this compound has shown promise as a precursor for various functional materials. Its molecular architecture allows for potential applications in OLED technology and photovoltaic devices, topics that have gained tremendous interest in the context of renewable energy solutions. The decyloxy chain provides good solubility for solution processing, while the aromatic core contributes to the desired electronic properties.

The thermal stability of 1-(4-(Decyloxy)phenyl)ethanone makes it suitable for applications requiring moderate temperature resistance. Differential scanning calorimetry (DSC) studies reveal its melting and crystallization behavior, which is particularly relevant for material formulation processes. These characteristics have led to investigations into its use as a component in advanced coatings and specialty polymers.

From a commercial perspective, the global market for fine chemicals like 1-(4-(Decyloxy)phenyl)ethanone has been expanding steadily. The compound's CAS number (18099-59-7) serves as a unique identifier in chemical databases and procurement systems. Suppliers typically offer this material in various purity grades, with prices varying according to quantity and specifications. Current trends in green chemistry have prompted investigations into more sustainable production methods for such specialty compounds.

Researchers frequently inquire about the safety profile of 1-(4-(Decyloxy)phenyl)ethanone. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this chemical. Material Safety Data Sheets (MSDS) provide detailed information about storage conditions, handling precautions, and first aid measures. The compound's environmental impact and biodegradability have become increasingly important considerations in line with modern chemical sustainability initiatives.

In pharmaceutical research, derivatives of 1-(4-(Decyloxy)phenyl)ethanone have been explored for potential biological activities. The molecule's structure offers opportunities for medicinal chemistry modifications, though any therapeutic applications would require extensive clinical testing. This area of research aligns with current interests in drug discovery and targeted therapies.

The analytical characterization of CAS 18099-59-7 involves various techniques. Infrared spectroscopy reveals characteristic absorption bands corresponding to its carbonyl and aromatic functionalities. Chromatographic methods, particularly HPLC analysis, are essential for purity assessment. These analytical aspects are crucial for quality control in both research and industrial settings.

Looking toward future applications, 1-(4-(Decyloxy)phenyl)ethanone continues to attract interest in multiple fields. Its potential role in smart materials development and nanotechnology applications represents an exciting frontier. As research progresses, new uses for this versatile compound are likely to emerge, particularly in cutting-edge areas like molecular electronics and functional coatings.

For researchers working with 1-(4-(Decyloxy)phenyl)ethanone, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These storage recommendations are particularly important for long-term preservation of the material's properties.

The synthesis and applications of 1-(4-(Decyloxy)phenyl)ethanone (18099-59-7) continue to evolve with advances in chemical technology. Current research directions include exploring more efficient synthetic routes and investigating novel applications in material science. As interest grows in specialized organic compounds, this molecule's unique characteristics position it as a valuable subject for ongoing scientific investigation.